Cas no 736906-69-7 (1,3-Propanediol, 2-amino-2-[2-(4-dodecylphenyl)ethyl]-)

1,3-Propanediol, 2-amino-2-[2-(4-dodecylphenyl)ethyl]- structure
736906-69-7 structure
Product Name:1,3-Propanediol, 2-amino-2-[2-(4-dodecylphenyl)ethyl]-
CAS No:736906-69-7
MF:C23H41NO2
MW:363.577147245407
CID:542120
PubChem ID:10573041
Update Time:2025-04-19

1,3-Propanediol, 2-amino-2-[2-(4-dodecylphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-amino-2-[2-(4-dodecylphenyl)ethyl]-
    • 2-amino-2-[2-(4-dodecylphenyl)ethyl]propane-1,3-diol
    • CHEMBL1189334
    • SCHEMBL3390328
    • 736906-69-7
    • DTXSID50441929
    • Inchi: 1S/C23H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-21-13-15-22(16-14-21)17-18-23(24,19-25)20-26/h13-16,25-26H,2-12,17-20,24H2,1H3
    • InChI Key: CBZIYNCRQAOCQG-UHFFFAOYSA-N
    • SMILES: OCC(CO)(CCC1C=CC(=CC=1)CCCCCCCCCCCC)N

Computed Properties

  • Exact Mass: 363.313729551g/mol
  • Monoisotopic Mass: 363.313729551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 66.5Ų
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